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Compound of Interest

Compound Name: 4"-Hydroxyisojasminin
Cat. No.: B15624052
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data interpretation for
the natural product 4"-Hydroxyisojasminin. The elucidation of complex molecular structures
like that of 4"-Hydroxyisojasminin relies on a combination of modern spectroscopic
techniques, primarily Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear
Magnetic Resonance (NMR) Spectroscopy. This document outlines the expected data from
each technique, provides detailed experimental protocols, and presents a logical workflow for
structural analysis.

Mass Spectrometry (MS)

Mass spectrometry is a cornerstone technique for determining the molecular weight and
elemental composition of a compound. For 4"-Hydroxyisojasminin, high-resolution mass
spectrometry (HRMS) is crucial for confirming its molecular formula.

Data Presentation

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15624052#bc-rfq
https://www.benchchem.com/product/b15624052/docs?utm_src=pdf-body#a-technical-guide-to-the-spectroscopic-interpretation-of-4-hydroxyisojasminin
https://www.benchchem.com/product/b15624052/docs?utm_src=pdf-body#a-technical-guide-to-the-spectroscopic-interpretation-of-4-hydroxyisojasminin
https://www.benchchem.com/product/b15624052/docs?utm_src=pdf-body#a-technical-guide-to-the-spectroscopic-interpretation-of-4-hydroxyisojasminin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15624052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Value Source
Molecular Formula C26H38013 [1]
Molecular Weight 558.6 g/mol [1]
Exact Mass 558.23124126 Da [1]
Monoisotopic Mass 558.23124126 Da [1]

Interpretation

The exact mass obtained from HRMS provides strong evidence for the molecular formula,
C26H38013. Techniques like Electrospray lonization (ESI) would likely produce a protonated
molecule [M+H]* or a sodiated adduct [M+Na]*, which would be observed in the mass
spectrum.

Experimental Protocols
High-Resolution Mass Spectrometry (HRMS-ESI-TOF):

o Sample Preparation: A dilute solution of 4"-Hydroxyisojasminin is prepared in a suitable
solvent such as methanol or acetonitrile (typically at a concentration of 1-10 pg/mL).

e Instrumentation: The sample is introduced into a mass spectrometer, commonly a Time-of-
Flight (TOF) or Orbitrap instrument, equipped with an Electrospray lonization (ESI) source.[2]

[3114]

o Data Acquisition: The analysis is performed in positive or negative ion mode. The instrument
is calibrated using a known standard to ensure high mass accuracy. Full scan spectra are
acquired over a relevant mass range (e.g., m/z 100-1000).[4]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation, which excites molecular vibrations.[5][6]
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The structure of 4"-Hydroxyisojasminin contains several key functional groups, including
hydroxyl (-OH), ester (C=0), ether (C-O), and alkene (C=C) groups. The expected
characteristic IR absorption bands are summarized below.

Wavenumber (cm~2) Functional Group Vibration Type

3500 - 3200 (broad) O-H (Alcohol) Stretching

3000 - 2850 C-H (Alkyl) Stretching

~1740 C=0 (Ester/Lactone) Stretching

~1650 C=C (Alkene) Stretching

1200 - 1000 C-O (Ester, Ether, Alcohol) Stretching
Interpretation

e A strong, broad band in the 3500-3200 cm~?* region is a clear indicator of the presence of
hydroxyl groups.[7]

e A strong absorption around 1740 cm~! is characteristic of the carbonyl stretch of an ester or
a lactone ring.[7][8]

e The presence of a C=C bond is indicated by an absorption band around 1650 cm~1.

e The region between 1300-900 cm~1 is known as the fingerprint region, which contains a
complex pattern of absorptions unique to the molecule.[6]

Experimental Protocols
Attenuated Total Reflectance (ATR)-IR Spectroscopy:

o Sample Preparation: A small amount of the solid sample is placed directly onto the ATR
crystal (e.g., diamond or germanium).

e Instrumentation: An ATR-FTIR spectrometer is used. A background spectrum of the clean,
empty crystal is recorded first.
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» Data Acquisition: The sample spectrum is then recorded. The instrument software
automatically subtracts the background to produce the final spectrum, which plots
transmittance or absorbance against wavenumber.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed carbon-hydrogen
framework of an organic molecule. It includes 1D experiments (*H and 3C NMR) and 2D
experiments (e.g., COSY, HSQC, HMBC) that reveal connectivity.[9][10]

'H NMR Data (lllustrative)

The *H NMR spectrum provides information about the chemical environment, number, and
connectivity of protons in the molecule.

Chemical Shift (5, Lo . Assighment
Multiplicity Integration .
ppm) (lllustrative)
Vinylic protons, Acetal
7.0-5.0 m
protons
Protons on carbons
5.0-3.0 m - bearing oxygen (CH-
0)
Allylic protons,
3.0-20 m - Protons alpha to
carbonyl
20-1.0 m - Aliphatic protons
Methyl protons (e.g.,
15-0.8 m P (e

doublet, triplet)

13C NMR Data (lllustrative)

The 13C NMR spectrum shows signals for all unique carbon atoms in the molecule.
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Chemical Shift (6, ppm)

Carbon Type (lllustrative)

175 - 165 C=0 (Ester/Lactone)

150 - 110 C=C (Alkene)

110-90 Acetal Carbon (O-C-0O)

80 -50 C-O (Carbons bonded to oxygen)
50 - 20 Aliphatic Carbons (CH, CHz, CHs)
20-10 Methyl Carbons (CHs)

Interpretation of 2D NMR Spectra

o COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to

each other, typically through two or three bonds (*H-tH correlations). It is used to map out

spin systems within the molecule.[11][12]

e HSQC (Heteronuclear Single Quantum Coherence): This spectrum correlates directly

attached proton and carbon atoms (*H-13C one-bond correlations). It is invaluable for

assigning carbon signals based on their attached protons.[11][13]

« HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations

between protons and carbons that are two or three bonds apart (*H-13C long-range

correlations). It is critical for connecting different spin systems and piecing together the

molecular structure.[13][14]

Experimental Protocols

NMR Spectroscopy:

o Sample Preparation: The sample (typically 1-10 mg) is dissolved in a deuterated solvent
(e.g., CDCls, MeOD, or DMSO-ds) in an NMR tube. A small amount of a reference standard

like tetramethylsilane (TMS) may be added.

e Instrumentation: A high-field NMR spectrometer (e.g., 400, 500, or 600 MHz) is used.[2][15]
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o Data Acquisition: A series of 1D (*H, $3C) and 2D (COSY, HSQC, HMBC) experiments are
run. The data is then processed (Fourier transformed, phased, and baseline corrected) using

specialized software to generate the final spectra.

Workflow and Data Integration

The structural elucidation of 4"-Hydroxyisojasminin is a stepwise process where data from
different spectroscopic techniques are integrated to build a complete picture of the molecule.
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Caption: Workflow for the structure elucidation of a natural product.
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Conclusion

The comprehensive analysis of 4"-Hydroxyisojasminin'’s structure requires the synergistic
use of mass spectrometry, IR spectroscopy, and a suite of NMR experiments. HRMS
establishes the elemental composition, IR identifies key functional groups, and detailed 1D and
2D NMR experiments allow for the complete assembly of the carbon-hydrogen framework. This
integrated spectroscopic approach is fundamental in natural product chemistry and drug
discovery for the unambiguous determination of complex molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Interpretation of
4"-Hydroxyisojasminin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15624052/docs#a-technical-guide-to-the-
spectroscopic-interpretation-of-4-hydroxyisojasminin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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